Cas no 671199-23-8 (N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide
• CAS No: 671199-23-8
• MF: C₁₈H₁₂ClFN₄OS
• MW: 386.830484390259
• CID: 5419091
• Update Time: 2025-07-15

N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide

• Inchi： 1S/C18H12ClFN4OS/c19-13-9-12(6-7-14(13)20)21-17(25)10-26-18-23-22-16-8-5-11-3-1-2-4-15(11)24(16)18/h1-9H,10H2,(H,21,25)
• InChI Key： VYXCWSHWNIWGIC-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3C=CC1=NN=C2SCC(=O)NC1C=CC(=C(Cl)C=1)F

Additional information on N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo4,3-aquinolin-1-ylsulfanyl}acetamide

Introduction to N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-23-8)

N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 671199-23-8, has garnered attention due to its unique chemical properties and its potential applications in the development of novel therapeutic agents.

The molecular framework of this compound consists of a phenyl ring substituted with chloro and fluoro groups, which are known to enhance the lipophilicity and metabolic stability of drug candidates. The presence of the 1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl moiety adds a layer of complexity, introducing sulfanyl and triazolopyrimidine functionalities that are increasingly recognized for their biological activity. This combination of structural features makes N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. The quinoline scaffold, in particular, has been extensively studied for its antimicrobial and anticancer activities. The incorporation of a triazolopyrimidine ring into the quinoline structure not only expands the chemical space but also introduces new pharmacophores that could interact with biological targets in unique ways. This has led to the exploration of derivatives like N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide as potential lead compounds for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro and fluoro substituents on the phenyl ring are particularly sensitive to reaction conditions, necessitating careful optimization to prevent unwanted side reactions. Additionally, the introduction of the sulfanyl group and the triazolopyrimidine ring requires specialized synthetic techniques that are well-suited to handle such complex molecular architectures.

One of the most compelling aspects of N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide is its potential as a scaffold for drug development. The presence of multiple functional groups provides numerous opportunities for structural modifications, allowing researchers to fine-tune the pharmacological properties of the compound. This flexibility is particularly valuable in the early stages of drug discovery, where identifying lead compounds with favorable pharmacokinetic and pharmacodynamic profiles is crucial.

Recent studies have demonstrated that derivatives of quinoline and triazolopyrimidine have significant therapeutic potential. For instance, some quinoline-based compounds have shown efficacy against resistant bacterial strains and have been investigated for their ability to inhibit protein-protein interactions involved in cancer progression. The sulfanyl group in N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide may contribute to its ability to interact with biological targets in a manner similar to these previously studied compounds.

The compound's potential applications extend beyond antimicrobial and anticancer therapies. There is growing evidence suggesting that quinoline derivatives can modulate inflammatory pathways and have neuroprotective effects. The unique structural features of N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide make it an attractive candidate for further exploration in these areas as well.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-23-8) represents a significant advancement in pharmaceutical research. Its complex molecular structure and diverse functional groups offer numerous opportunities for further investigation into its biological activity and therapeutic potential. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-(3-chloro-4-fluorophenyl)-2-{1,2,4triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide will play an important role in the development of novel therapeutic agents.